Cas no 2158094-23-4 (3-(5-bromo-3-methylfuran-2-yl)-3-methylbutan-1-amine)

• Product Name: 3-(5-bromo-3-methylfuran-2-yl)-3-methylbutan-1-amine
• CAS No: 2158094-23-4
• MF: C₁₀H₁₆BrNO
• MW: 246.144142150879
• CID: 6463275
• PubChem ID: 165644331
• Update Time: 2025-10-28

3-(5-bromo-3-methylfuran-2-yl)-3-methylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(5-bromo-3-methylfuran-2-yl)-3-methylbutan-1-amine
• EN300-1911879
• 2158094-23-4

• Inchi： 1S/C10H16BrNO/c1-7-6-8(11)13-9(7)10(2,3)4-5-12/h6H,4-5,12H2,1-3H3
• InChI Key： LSODRMMZRZQVMM-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=C(C(C)(C)CCN)O1

Computed Properties

• Exact Mass: 245.04153g/mol
• Monoisotopic Mass: 245.04153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 39.2Ų

Additional information on 3-(5-bromo-3-methylfuran-2-yl)-3-methylbutan-1-amine

Introduction to 3-(5-bromo-3-methylfuran-2-yl)-3-methylbutan-1-amine (CAS No. 2158094-23-4)

3-(5-bromo-3-methylfuran-2-yl)-3-methylbutan-1-amine is a versatile organic compound with the CAS registry number 2158094-23-4. This compound has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule consists of a brominated furan ring attached to a branched aliphatic chain containing an amine group, making it a valuable building block for synthesizing complex molecules.

The synthesis of 3-(5-bromo-3-methylfuran-2-yl)-3-methylbutan-1-amine typically involves multi-step organic reactions, often incorporating strategies such as Suzuki coupling or nucleophilic substitution to achieve the desired structure. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound, leveraging advancements in catalytic chemistry and green synthesis methods.

Recent studies have highlighted the role of CAS No. 2158094-23-4 in drug discovery efforts. Its unique combination of a brominated aromatic ring and an amine group makes it an attractive candidate for designing bioactive molecules with potential therapeutic applications. For instance, derivatives of this compound have shown promise in modulating enzyme activity and targeting specific cellular pathways, which could lead to novel treatments for diseases such as cancer and neurodegenerative disorders.

In the context of agrochemicals, 3-(5-bromo-3-methylfuran-2-yll)-3-methylbutan-l-amine has been investigated for its potential as a herbicide or fungicide. Its ability to interact with biological systems at the molecular level suggests that it could be developed into a safer and more effective agricultural chemical compared to traditional alternatives.

From a materials science perspective, this compound has been utilized as a precursor for synthesizing advanced polymers and materials with tailored properties. Its structural flexibility allows for the creation of materials with enhanced mechanical strength, thermal stability, and conductivity, making it valuable in the development of next-generation electronics and composites.

Recent research has also focused on understanding the environmental impact of CAS No. 2158094_23_4. Studies have examined its biodegradation pathways and toxicity profiles to assess its safety for industrial use. These findings are critical for ensuring that the compound can be used responsibly without posing risks to ecosystems or human health.

In conclusion, 3-(5-bromo_3_methylfuran_2_yll)_methylbutan_l_amine (CAS No. 2158094_23_4) is a multifaceted compound with vast potential across diverse industries. Its unique chemical structure, coupled with ongoing advancements in synthetic methodologies and application research, positions it as a key player in future innovations within the chemical sciences.